Cas no 376358-93-9 (3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid)
3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a nitrogen-containing heterocyclic compound featuring a pyrazole core substituted with phenyl and nitrophenyl groups, along with a carboxylic acid functionality. This structure offers versatility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The presence of both electron-withdrawing (nitro) and electron-donating (phenyl) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. The carboxylic acid moiety further allows for derivatization into esters, amides, or other functionalized derivatives. Its well-defined molecular architecture makes it valuable for studying structure-activity relationships in medicinal chemistry and materials science applications.
376358-93-9 structure
Product Name:3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
CAS No:376358-93-9
MF:C16H11N3O4
MW:309.276243448257
CID:3090128
PubChem ID:886999
Update Time:2025-10-31
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
- 3-(3-nitrophenyl)-1-phenylpyrazole-4-carboxylic acid
- 376358-93-9
- G44834
- 3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylicacid
- AKOS001017916
- SR-01000252984-1
- EN300-55984
- BQA35893
- Z56793286
- CS-0251758
- SR-01000252984
-
- Inchi： 1S/C16H11N3O4/c20-16(21)14-10-18(12-6-2-1-3-7-12)17-15(14)11-5-4-8-13(9-11)19(22)23/h1-10H,(H,20,21)
- InChI Key： KGMUWYYQNULYQO-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 309.07495584Da
- Monoisotopic Mass: 309.07495584Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 101Ų
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498933-25mg |
3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid |
376358-93-9 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N498933-50mg |
3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid |
376358-93-9 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N498933-250mg |
3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid |
376358-93-9 | 250mg |
$ 365.00 | 2022-06-03 | ||
| Enamine | EN300-55984-0.05g |
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid |
376358-93-9 | 95% | 0.05g |
$88.0 | 2023-02-10 | |
| Enamine | EN300-55984-0.1g |
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid |
376358-93-9 | 95% | 0.1g |
$132.0 | 2023-02-10 | |
| Enamine | EN300-55984-0.25g |
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid |
376358-93-9 | 95% | 0.25g |
$188.0 | 2023-02-10 | |
| Enamine | EN300-55984-0.5g |
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid |
376358-93-9 | 95% | 0.5g |
$353.0 | 2023-02-10 | |
| Enamine | EN300-55984-1.0g |
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid |
376358-93-9 | 95% | 1.0g |
$470.0 | 2023-02-10 | |
| Enamine | EN300-55984-2.5g |
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid |
376358-93-9 | 95% | 2.5g |
$923.0 | 2023-02-10 | |
| Enamine | EN300-55984-5.0g |
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid |
376358-93-9 | 95% | 5.0g |
$1364.0 | 2023-02-10 |
3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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